Cas no 1839-18-5 (2-chloro-9H-purin-6-amine)

• Product Name: 2-chloro-9H-purin-6-amine
• CAS No: 1839-18-5
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD00037925
• CID: 42071
• PubChem ID: 94904
• Update Time: 2025-04-18

2-chloro-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7H-purin-6-amine
• 2-Chloro-6-Aminopurine
• 2-CHLORO-9H-PURIN-6-AMINE
• 6-Amino-2-chloro-7H-purine
• 2-Chlorophenthiazine
• 2-chloroadenine(2-cl-ade)
• CHLOROADENINE
• 2-Chloroadenine
• 6-Amino-2-chloropurine
• 2-chloro-1H-purin-6-amine
• 2-chloropurin-6-amine
• 6-amino-2-chloro-9H-purine
• NSC 7362
• 2-chloropurin
• 2-Chloroadenine 97%
• 2-Chloroadenine ,98%
• Adenine, 2-chloro-
• 1H-Purin-6-amine, 2-chloro-
• 9H-purin-6-amine, 2-chloro-
• 6-AMINO-2-CHLORO-PURINE
• 2-chlor-9h-purin-6-amin
• ClAde
• 2-chloradenin
• PubChem9259
• 2-chloropurine-6-ylamine
• 2-chloro-6-amino purine
• Purine, 6-amino-2-chloro-
• 2-chloro-1H-purin-6-
• AM799
• SQ 22,982
• EN300-194273
• Z1741971500
• AKOS006281627
• A05OL9V6OM
• CLADRIBINE IMPURITY C
• BDBM50056180
• BCP20072
• AKOS005257637
• 2-chloro-adenine
• SQ-22982
• Q-200260
• InChI=1/C5H4ClN5/c6-5-10-3(7)2-4(11-5)9-1-8-2/h1H,(H3,7,8,9,10,11
• AB01672
• DTXSID30171515
• AI3-52061
• HBJGQJWNMZDFKL-UHFFFAOYSA-N
• CS-W017715
• SQ 22982
• 1839-18-5
• MFCD00037925
• 31458-56-7
• NSC7362
• UNII-A05OL9V6OM
• AKOS028109325
• SCHEMBL29745
• SY035219
• 2-Chloroadenine, 97%
• PD131302
• 2-chloro-1H-purine-6-amine
• NSC-7362
• NS00026046
• 2-CHLOROADENINE [USP IMPURITY]
• 2-Chloro-9H-purin-6-amine, AldrichCPR
• CHEMBL134192
• Cladribine impurity C, European Pharmacopoeia (EP) Reference Standard
• PS-4933
• C2575
• FT-0601064
• 2-Chloro-9H-purin-6-ylamine
• AC-1007
• CLADRIBINE IMPURITY C [EP IMPURITY]
• 2-Chloro-7H-purin-6-amine (2-Chloroadenine)
• HY-W016999
• 491594-61-7
• STL555064
• DB-005233
• DB-240101
• 2-Chloroadenine;2-Chloro-7H-purin-6-amine
• BBL101268
• FA08198
• 606-011-2
• DTXCID7094006
• 2-CHLOROADENINE (USP IMPURITY)
• 2-Chloroadenine;2-Chloro-6-aminopurine
• CLADRIBINE IMPURITY C (EP IMPURITY)
• 2-chloro-9H-purin-6-amine

• MDL： MFCD00037925
• Inchi： 1S/C5H4ClN5/c6-5-10-3(7)2-4(11-5)9-1-8-2/h1H,(H3,7,8,9,10,11)
• InChI Key： HBJGQJWNMZDFKL-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N=CN2)N

Computed Properties

• Exact Mass: 169.01600
• Monoisotopic Mass: 169.015523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.4
• Topological Polar Surface Area: 80.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4937 (rough estimate)
• Melting Point: 384-389 °C
• Boiling Point: 315.2°C at 760 mmHg
• Flash Point: °C
• Refractive Index: 1.6110 (estimate)
• PSA: 80.48000
• LogP: 1.16970
• λmax: 264(lit.)

2-chloro-9H-purin-6-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds